Cas no 139141-12-1 (1-fluoro-2-[2-(4-methoxyphenyl)ethenyl]benzene)
1-fluoro-2-[2-(4-methoxyphenyl)ethenyl]benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-fluoro-2-[2-(4-methoxyphenyl)ethenyl]benzene
- CAY10512
- SureCN158576
- AGN-PC-003SSH
- CTK8E8854
- CTK8G1811
- AG-L-66358
- 1-fluoro-2-[(E)-2-(4-methoxyphenyl)ethenyl]benzene
- (e)-2-fluoro-4'-methoxystilbene
- HMS3650O16
- SR-01000946314-1
- 1-fluoro-2-[2-(4-methoxyphenyl)ethenyl]-benzene
- 139141-12-1
- SCHEMBL158576
- US8980954, 6p
- SR-01000946314
- AKOS040754970
- 1-[(1E)-2-(2-fluorophenyl)ethenyl]-4-methoxybenzene
- FME
- J-007242
- CHEMBL218562
- NF-?B Activation Inhibitor IV
- NF?BAI4
- 1-Fluoro-2-(4-methoxystyryl)benzene
- HY-120269
- Benzene, 1-fluoro-2-[(1E)-2-(4-methoxyphenyl)ethenyl]-
- CS-0077424
- (E)-1-Fluoro-2-(4-methoxystyryl)benzene
- SCHEMBL158575
- NF-kB Activation Inhibitor IV
- BDBM150268
- 1463448-80-7
-
- Inchi: 1S/C15H13FO/c1-17-14-10-7-12(8-11-14)6-9-13-4-2-3-5-15(13)16/h2-11H,1H3
- InChI Key: ILVFNAZMSMNXJG-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1C=CC1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 228.095043196g/mol
- Monoisotopic Mass: 228.095043196g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.3
- Topological Polar Surface Area: 9.2Ų
1-fluoro-2-[2-(4-methoxyphenyl)ethenyl]benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci70572-10mg |
CAY10512 |
139141-12-1 | 98% | 10mg |
¥499.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci70572-50mg |
CAY10512 |
139141-12-1 | 98% | 50mg |
¥2101.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci70572-100mg |
CAY10512 |
139141-12-1 | 98% | 100mg |
¥3592.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci70572-500mg |
CAY10512 |
139141-12-1 | 98% | 500mg |
¥0.00 | 2022-04-26 | |
| Axon Medchem | 3387-10 mg |
NF-κB Activation Inhibitor IV |
139141-12-1 | 99% | 10mg |
€90.00 | 2023-07-10 | |
| Axon Medchem | 3387-50 mg |
NF-κB Activation Inhibitor IV |
139141-12-1 | 99% | 50mg |
€270.00 | 2023-07-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1148064-10mg |
CAY10512 |
139141-12-1 | 98% | 10mg |
¥2268 | 2023-04-15 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-205237-10 mg |
CAY10512, |
139141-12-1 | 10mg |
¥496.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-205237A-100 mg |
CAY10512, |
139141-12-1 | 100MG |
¥3,971.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-222063-10 mg |
NF-kB Activation Inhibitor IV, |
139141-12-1 | ≥98% | 10mg |
¥903.00 | 2023-07-10 |
1-fluoro-2-[2-(4-methoxyphenyl)ethenyl]benzene Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 1-fluoro-2-[2-(4-methoxyphenyl)ethenyl]benzene
1-Fluoro-2-[2-(4-Methoxyphenyl)Ethenyl]Benzene (CAS No. 139141-12-1): Properties, Applications, and Market Insights
1-Fluoro-2-[2-(4-methoxyphenyl)ethenyl]benzene (CAS No. 139141-12-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, materials science, and fine chemical synthesis. This fluorinated styrene derivative is characterized by its unique molecular structure, which combines a fluoro-substituted benzene ring with a methoxyphenyl ethenyl group. Such structural features make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.
The growing interest in fluorinated organic compounds like 1-fluoro-2-[2-(4-methoxyphenyl)ethenyl]benzene is driven by their enhanced stability, bioavailability, and electronic properties. Researchers and industries are increasingly exploring its potential in OLED materials, pharmaceutical intermediates, and liquid crystal displays. The compound's ability to act as a building block for more complex structures has made it a subject of numerous scientific studies and patent applications.
One of the most notable applications of CAS 139141-12-1 is in the development of photoactive materials. Its conjugated system allows for efficient light absorption and emission, making it suitable for use in organic photovoltaics and light-emitting diodes. Recent advancements in renewable energy technologies have further highlighted the importance of such compounds in creating more efficient and sustainable energy solutions.
In the pharmaceutical sector, 1-fluoro-2-[2-(4-methoxyphenyl)ethenyl]benzene serves as a key intermediate in the synthesis of drug candidates with improved pharmacokinetic properties. The introduction of fluorine atoms into drug molecules often enhances their metabolic stability and binding affinity, which is why this compound is frequently utilized in medicinal chemistry research. Its role in the development of targeted therapies and small molecule inhibitors is particularly noteworthy.
The market for fluorinated styrene derivatives like 1-fluoro-2-[2-(4-methoxyphenyl)ethenyl]benzene is expected to grow steadily, driven by increasing demand from the electronics and healthcare industries. Manufacturers are focusing on optimizing synthesis routes to improve yield and purity, ensuring that the compound meets the stringent requirements of high-end applications. Additionally, the rise of green chemistry practices has prompted the development of more environmentally friendly production methods for such specialty chemicals.
From a regulatory perspective, CAS 139141-12-1 is not classified as a hazardous substance under major global safety standards. However, proper handling and storage procedures should always be followed to ensure workplace safety. The compound's stability under normal conditions makes it a reliable choice for industrial and research applications, provided that standard laboratory protocols are adhered to.
Recent studies have also explored the potential of 1-fluoro-2-[2-(4-methoxyphenyl)ethenyl]benzene in supramolecular chemistry and nanotechnology. Its ability to form well-defined molecular assemblies has opened new avenues for creating functional materials with tailored properties. These developments align with the broader trend of molecular engineering, where precise control over molecular structure leads to breakthroughs in material performance.
For researchers and procurement specialists seeking high-purity 1-fluoro-2-[2-(4-methoxyphenyl)ethenyl]benzene, it is essential to verify the supplier's quality control measures and analytical data. Reputable manufacturers typically provide comprehensive characterization including HPLC, NMR, and mass spectrometry results to confirm identity and purity. The compound is generally supplied as a crystalline solid or solution, depending on the intended application.
As the scientific community continues to uncover new applications for fluorinated aromatic compounds, 1-fluoro-2-[2-(4-methoxyphenyl)ethenyl]benzene remains at the forefront of innovation. Its versatility and unique properties ensure its relevance across multiple disciplines, from materials science to drug discovery. Future research directions may focus on expanding its utility in catalysis and energy storage systems, further solidifying its position as a valuable chemical entity.
139141-12-1 (1-fluoro-2-[2-(4-methoxyphenyl)ethenyl]benzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)